Cas no 2580188-90-3 (6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 2580188-90-3
• MF: C₉H₁₃F₂NO₂
• MW: 205.20182967186
• CID: 5671454
• PubChem ID: 165886085
• Update Time: 2025-10-29

6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580188-90-3
• EN300-27101526
• 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid

• Inchi： 1S/C9H13F2NO2/c10-9(11)2-1-8(7(13)14)5-12-4-6(8)3-9/h6,12H,1-5H2,(H,13,14)
• InChI Key： JGEOPCXFCCHMOO-UHFFFAOYSA-N
• SMILES： FC1(CCC2(C(=O)O)CNCC2C1)F

Computed Properties

• Exact Mass: 205.09143498g/mol
• Monoisotopic Mass: 205.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid

6,6-Difluoro-octahydro-1H-isoindole-3a-carboxylic Acid (CAS No. 2580188-90-3): A Comprehensive Overview

6,6-Difluoro-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2580188-90-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoles, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid is C₁₂H₁₇F₂N₂O₂, with a molecular weight of approximately 249.27 g/mol. The presence of two fluorine atoms at the 6-position of the isoindole ring imparts unique electronic and steric properties to the molecule. These fluorine substituents can influence the compound's reactivity, solubility, and biological activity, making it an interesting candidate for various pharmaceutical applications.

The carboxylic acid group in the molecule provides additional functional versatility, enabling it to participate in a wide range of chemical reactions. The octahydro structure indicates that the compound is fully saturated, which can enhance its stability and reduce its reactivity compared to unsaturated analogs.

Synthesis Methods

The synthesis of 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid has been a subject of extensive research due to its potential as a building block for more complex molecules. One common synthetic route involves the cyclization of a suitable precursor followed by selective fluorination and carboxylation steps. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions followed by fluorination with Selectfluor.

The use of mild reaction conditions and readily available starting materials makes this synthetic approach scalable and suitable for industrial production. Additionally, the ability to introduce various functional groups at different positions on the isoindole ring allows for the synthesis of a wide range of derivatives with tailored properties.

Biological Activity and Therapeutic Potential

6,6-Difluoro-octahydro-1H-isoindole-3a-carboxylic acid has shown promising biological activity in several preclinical studies. One area of particular interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases.

The unique electronic properties conferred by the fluorine substituents may enhance the binding affinity and selectivity of the compound towards its target enzyme. This could lead to improved therapeutic outcomes with reduced side effects compared to existing drugs.

Beyond enzyme inhibition, 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid has also been investigated for its anti-inflammatory properties. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively reduced inflammation in animal models of arthritis. The anti-inflammatory effects were attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

Clinical Applications and Future Directions

The promising preclinical results have paved the way for further clinical investigations into the therapeutic potential of 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions, including neurodegenerative diseases and inflammatory disorders.

In addition to its direct therapeutic applications, this compound is also being explored as a lead molecule for drug discovery efforts. Its unique structure and biological activity make it an attractive starting point for developing more potent and selective derivatives with enhanced pharmacological profiles.

Conclusion

6,6-Difluoro-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2580188-90-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.